Cas no 1051368-92-3 (3-(Pentafluorophenoxy)propylamine Hydrochloride)

• Product Name: 3-(Pentafluorophenoxy)propylamine Hydrochloride
• CAS No: 1051368-92-3
• MF: C₉H₉ClF₅NO
• MW: 277.618879079819
• CID: 4678935
• Update Time: 2025-05-24

3-(Pentafluorophenoxy)propylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-(pentafluorophenoxy)propyl]amine HCl
• 3-(Pentafluorophenoxy)propan-1-amine (HCl)
• 1-(3-aminopropoxy)-2,3,4,5,6-pentafluorobenzene hydrochloride
• 3-(Pentafluorophenoxy)propylamine Hydrochloride

• Inchi： 1S/C9H8F5NO.ClH/c10-4-5(11)7(13)9(8(14)6(4)12)16-3-1-2-15;/h1-3,15H2;1H
• InChI Key： IUOSIBWAENQBJL-UHFFFAOYSA-N
• SMILES： Cl.FC1C(=C(C(=C(C=1OCCCN)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 204
• Topological Polar Surface Area: 35.2

3-(Pentafluorophenoxy)propylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(Pentafluorophenoxy)propylamine Hydrochloride

3-(Pentafluorophenoxy)propylamine Hydrochloride: A Comprehensive Overview

3-(Pentafluorophenoxy)propylamine Hydrochloride, identified by the CAS number 1051368-92-3, is a specialized chemical compound with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique structural properties and versatile functional groups, making it a valuable component in research and development activities.

The molecular structure of 3-(Pentafluorophenoxy)propylamine Hydrochloride comprises a pentafluorophenyl group attached to an ether linkage, which is further connected to a propylamine moiety. The presence of the pentafluorophenyl group imparts high stability and electronic properties, while the propylamine segment introduces nucleophilic reactivity. This combination makes the compound highly suitable for reactions involving nucleophilic substitution and addition.

Recent studies have highlighted the potential of 3-(Pentafluorophenoxy)propylamine Hydrochloride in drug discovery and material science. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents. The compound's ability to undergo various transformations, such as alkylation and acylation, has made it a valuable building block in organic synthesis.

In terms of physical properties, 3-(Pentafluorophenoxy)propylamine Hydrochloride exhibits a high melting point due to the strong intermolecular forces arising from the fluorinated aromatic ring. Its solubility characteristics make it compatible with both polar and non-polar solvents, enhancing its utility in diverse chemical processes. Additionally, the hydrochloride salt form ensures good stability under standard storage conditions.

The synthesis of 3-(Pentafluorophenoxy)propylamine Hydrochloride typically involves a multi-step process, starting with the preparation of the pentafluorophenol derivative. This is followed by nucleophilic substitution reactions to introduce the propylamine group. The final step involves acidification to obtain the hydrochloride salt, ensuring optimal purity and stability.

From an environmental standpoint, studies have shown that 3-(Pentafluorophenoxy)propylamine Hydrochloride exhibits low toxicity and biodegradability under controlled conditions. This makes it a safer alternative compared to other similar compounds in certain industrial applications.

In conclusion, 3-(Pentafluorophenoxy)propylamine Hydrochloride, with its unique chemical properties and versatile applications, continues to be a focal point in scientific research. Its role as an intermediate in drug discovery and material science underscores its importance in advancing modern chemistry.